2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid

• IUPAC Name: 2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid
• InChI: InChI=1S/C10H8ClN3O2/c11-7-3-1-6(2-4-7)10-12-8(13-14-10)5-9(15)16/h1-4H,5H2,(H,15,16)(H,12,13,14)
• InChI Key: BEGCNOZUQFIXOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NNC(=N2)CC(=O)O)Cl
• Molecular Formula: C10H8ClN3O2
• Molecular Weight: 237.64 g/mol

Description

“2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid” is a complex organic compound. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This compound also contains a chlorophenyl group, which is a phenyl group substituted with a chlorine atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of the triazole and chlorophenyl groups. Triazole compounds are readily capable of binding in the biological system with a variety of enzymes and receptors. The chlorophenyl group is a phenyl group substituted with a chlorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[3-(4-chlorophenyl)-1H-1,2,4-triazol-5-yl]acetic acid” would depend on its specific structure. For example, 2-Chlorophenylacetic acid, a related compound, is a solid with a melting point of 92-95 °C (lit.).

Scientific Research Applications

Anticancer Properties

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Cellulosic Derivatives Synthesis

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Triazole Ring Construction

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Cytotoxicity Studies

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Mechanism of Action

Target of Action

Similar compounds have been found to bind with high affinity to multiple receptors .

Mode of Action

The specific nature of these interactions and changes would depend on the particular targets involved .

Biochemical Pathways

Similar compounds have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could affect a variety of biochemical pathways, with downstream effects on cellular processes.

Pharmacokinetics

Similar compounds have been found to be soluble in ethanol , which could potentially impact their bioavailability.

Result of Action

Given the range of biological activities associated with similar compounds , it is likely that the compound could have a variety of effects at the molecular and cellular levels.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, 2-Chlorophenylacetic acid is classified as Eye Irrit. 2 - Skin Irrit. 2, indicating that it can cause skin and eye irritation.